Cas no 1310405-01-6 ((5-(Hydroxymethyl)pyridin-2-yl)boronic acid)

• Product Name: (5-(Hydroxymethyl)pyridin-2-yl)boronic acid
• CAS No: 1310405-01-6
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• CID: 1035497
• PubChem ID: 17750501
• Update Time: 2025-05-26

(5-(Hydroxymethyl)pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Hydroxymethyl)pyridin-2-yl)boronic acid
• [5-(hydroxymethyl)pyridin-2-yl]boronic acid
• 5-(Hydroxymethyl)pyridine-2-boronic acid
• BA36
• 1310405-01-6
• (5-(Hydroxymethyl)pyridin-2-yl)boronicacid
• Boronic acid, B-[5-(hydroxymethyl)-2-pyridinyl]-
• AB43326
• DTXSID70590549
• AKOS006286676

• MDL： MFCD08061585
• Inchi： 1S/C6H8BNO3/c9-4-5-1-2-6(7(10)11)8-3-5/h1-3,9-11H,4H2
• InChI Key： HFEWXFFISPVQDU-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(B(O)O)C=C1

Computed Properties

• Exact Mass: 153.06000
• Monoisotopic Mass: 153.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: -1.74630

Additional information on (5-(Hydroxymethyl)pyridin-2-yl)boronic acid

Introduction to (5-(Hydroxymethyl)pyridin-2-yl)boronic Acid (CAS No. 1310405-01-6)

(5-(Hydroxymethyl)pyridin-2-yl)boronic acid, identified by the CAS registry number 1310405-01-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the synthesis of complex molecules, including pharmaceuticals and advanced materials. The structure of this compound comprises a pyridine ring substituted with a hydroxymethyl group at the 5-position and a boronic acid group at the 2-position, making it a valuable building block in modern chemical synthesis.

The synthesis of (5-(Hydroxymethyl)pyridin-2-yl)boronic acid typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. The use of transition metal catalysts, such as palladium complexes, has been instrumental in achieving high yields and purity levels required for its application in demanding chemical reactions.

One of the most significant applications of this compound is in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used to form carbon-carbon bonds between boronic acids and aryl halides, enabling the construction of biaryl structures that are critical in drug discovery and material science. The hydroxymethyl group on the pyridine ring introduces additional functional versatility, allowing for further modifications and derivatizations to tailor the compound's properties for specific applications.

Recent studies have explored the use of (5-(Hydroxymethyl)pyridin-2-yl)boronic acid in the development of advanced materials, such as organic light-emitting diodes (OLEDs). The pyridine moiety contributes to electronic properties that are favorable for such applications, while the hydroxymethyl group provides opportunities for further functionalization to enhance performance characteristics like efficiency and stability.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. Its ability to participate in various coupling reactions makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers have investigated its potential as a precursor for drugs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The development of novel synthetic methodologies continues to drive innovation around this compound. For instance, recent research has focused on utilizing microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements not only improve production efficiency but also align with sustainability goals by minimizing energy consumption and waste generation.

In terms of characterization, (5-(Hydroxymethyl)pyridin-2-yl)boronic acid can be thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analytical methods provide critical insights into its molecular structure, purity, and stability under different conditions.

The integration of computational chemistry tools has also played a crucial role in understanding the reactivity and selectivity of this compound. Quantum mechanical calculations have been employed to predict reaction pathways and optimize synthetic routes, further enhancing its utility in both academic research and industrial applications.

In conclusion, (5-(Hydroxymethyl)pyridin-2-yl)boronic acid (CAS No. 1310405-01-6) stands as a testament to the ongoing advancements in chemical synthesis and materials science. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions across diverse fields. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to remain a key player in modern chemistry.